Cas no 82103-00-2 (1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI))

• Product Name: 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
• CAS No: 82103-00-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 708277
• Update Time: 2024-02-04

1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro- (9CI)
• 1H-Azepine-3,4(2H,5H)-dione, 1-acetyldihydro-

• Inchi： 1S/C8H11NO3/c1-6(10)9-4-2-3-7(11)8(12)5-9/h2-5H2,1H3
• InChI Key： SCXAZTOOTXNTEE-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCCC(=O)C(=O)C1

Computed Properties

• Exact Mass: 169.074
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2